Cas no 109654-31-1 (1-Piperidineacetamide,N-(1,1-dimethylheptyl)-, hydrochloride (1:1))

• Product Name: 1-Piperidineacetamide,N-(1,1-dimethylheptyl)-, hydrochloride (1:1)
• CAS No: 109654-31-1
• MF: C₁₆H₃₃ClN₂O
• MW: 304.899023771286
• CID: 182758
• PubChem ID: 3066181
• Update Time: 2025-04-19

1-Piperidineacetamide,N-(1,1-dimethylheptyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide,N-(1,1-dimethylheptyl)-, hydrochloride (1:1)
• N-(2-methyloctan-2-yl)-2-piperidin-1-ylacetamide,hydrochloride
• 109654-31-1
• 1-Piperidineacetamide, N-(1,1-dimethylheptyl)-, hydrochloride
• N-(1,1-Dimethylheptyl)-1-piperidineacetamide hydrochloride
• DTXSID00149009
• TR 411

• Inchi： 1S/C16H32N2O.ClH/c1-4-5-6-8-11-16(2,3)17-15(19)14-18-12-9-7-10-13-18;/h4-14H2,1-3H3,(H,17,19);1H
• InChI Key： ZHTKFFNWTRZUCQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN1CCCCC1)NC(C)(C)CCCCCC

Computed Properties

• Exact Mass: 304.22839
• Monoisotopic Mass: 304.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 401.2°C at 760 mmHg
• Flash Point: 196.4°C
• PSA: 32.34